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Compound of Interest

Compound Name: Methacycline Hydrochloride

Cat. No.: B608979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Methacycline Hydrochloride stock solutions for laboratory use. Methacycline is a broad-

spectrum, semi-synthetic tetracycline antibiotic that acts as a bacteriostatic agent by inhibiting

protein synthesis.[1] It is effective against a wide range of Gram-positive and Gram-negative

bacteria.[2][3]

Mechanism of Action
Methacycline Hydrochloride inhibits bacterial protein synthesis by binding to the 30S

ribosomal subunit.[2][3][4] This binding prevents the attachment of aminoacyl-tRNA to the

mRNA-ribosome complex, thereby halting the elongation of the polypeptide chain and inhibiting

bacterial growth.[2][3] Some studies also indicate its role as an inhibitor of epithelial-

mesenchymal transition (EMT).[5][6]
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Caption: Mechanism of action of Methacycline Hydrochloride.

Quantitative Data Summary
The following table summarizes the key quantitative data for Methacycline Hydrochloride.
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Property Value Citations

Molecular Formula C₂₂H₂₂N₂O₈ · HCl [3]

Molecular Weight 478.88 g/mol [1][3]

Appearance Yellow crystalline powder [3][7][8]

pH (10 mg/mL in water) 2.0 - 3.0 [3][9]

Solubility

    Water ~7.55 mg/mL (at 21°C) [7]

    DMSO Up to 95 mg/mL [5]

    Methanol Soluble [4]

    Ethanol Soluble [4]

Storage (Solid)
≤30°C, protect from light,

hygroscopic
[3]

Stock Solution Storage
-20°C for up to 1 month-80°C

for up to 6 months
[6][10]

Experimental Protocols
Materials

Methacycline Hydrochloride powder (ensure high purity)

Sterile, high-purity water (e.g., Milli-Q or equivalent)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile conical tubes (15 mL and 50 mL)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://toku-e.com/methacycline-hydrochloride/
https://pubchem.ncbi.nlm.nih.gov/compound/Methacycline-Hydrochloride
https://toku-e.com/methacycline-hydrochloride/
https://toku-e.com/methacycline-hydrochloride/
https://pubchem.ncbi.nlm.nih.gov/compound/Methacycline
https://www.fengchengroup.com/pharmaceutical-api/functional-api/methacycline-hcl-or-methacycline.html
https://toku-e.com/methacycline-hydrochloride/
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m49870.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methacycline
https://www.selleckchem.com/products/Methacycline-hydrochloride-Physiomycine.html
https://www.bioaustralis.com/product/methacycline-hydrochloride/
https://www.bioaustralis.com/product/methacycline-hydrochloride/
https://toku-e.com/methacycline-hydrochloride/
https://www.medchemexpress.com/Methacycline-hydrochloride.html
https://www.glpbio.com/sp/methacycline-hcl.html
https://www.benchchem.com/product/b608979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile syringe filters (0.22 µm)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mg/mL Stock Solution in
DMSO
This protocol is suitable for most cell culture applications where the final concentration of

DMSO will be low (typically <0.5%).

Pre-aliquot DMSO: Dispense the desired volume of DMSO into a sterile conical tube. This

prevents repeated contamination of the main DMSO stock.

Weigh Methacycline Hydrochloride: In a sterile microcentrifuge tube, accurately weigh the

required amount of Methacycline Hydrochloride powder using a calibrated analytical

balance.

Calculation Example: To prepare 5 mL of a 10 mg/mL stock solution, weigh out 50 mg of

Methacycline Hydrochloride.

Dissolution: Add the appropriate volume of DMSO to the microcentrifuge tube containing the

Methacycline Hydrochloride powder.

Vortexing: Vortex the solution thoroughly until all the powder is completely dissolved. The

solution should be clear and yellow.

Sterilization (Optional but Recommended): While DMSO is generally sterile, if the stock

solution is intended for long-term storage or sensitive applications, it can be sterilized by

filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting: Dispense the stock solution into sterile, light-protecting (amber) microcentrifuge

tubes in volumes suitable for single-use to avoid repeated freeze-thaw cycles.[6]

Storage: Label the aliquots clearly with the name of the compound, concentration, date of

preparation, and solvent. Store the aliquots at -20°C for short-term use (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[6][10]
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Protocol for Preparing a 1 mg/mL Stock Solution in
Sterile Water
This protocol is suitable for applications where DMSO may be cytotoxic or interfere with the

experiment. Note that the aqueous solubility of Methacycline Hydrochloride is lower than in

DMSO.

Weigh Methacycline Hydrochloride: Accurately weigh the required amount of

Methacycline Hydrochloride powder in a sterile conical tube.

Calculation Example: To prepare 10 mL of a 1 mg/mL stock solution, weigh out 10 mg of

Methacycline Hydrochloride.

Dissolution: Add the appropriate volume of sterile, high-purity water to the conical tube.

Vortexing: Vortex the solution vigorously. Gentle warming (e.g., to 37°C) and sonication may

be required to fully dissolve the compound.[10] The final solution should be clear.

Sterilization: Sterilize the aqueous stock solution by filtering it through a 0.22 µm syringe filter

into a new sterile conical tube.[6]

Aliquoting: Distribute the sterile stock solution into single-use aliquots in sterile, light-

protecting microcentrifuge tubes.

Storage: Label the aliquots appropriately and store them at -20°C for up to 1 month or -80°C

for up to 6 months.[6][10]

Experimental Workflow Diagram
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Caption: Workflow for preparing Methacycline HCl stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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